Cas no 2229426-09-7 (tert-butyl N-{2-2-(dimethylamino)pyridin-3-yl-1-oxopropan-2-yl}carbamate)

• Product Name: tert-butyl N-{2-2-(dimethylamino)pyridin-3-yl-1-oxopropan-2-yl}carbamate
• CAS No: 2229426-09-7
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 6450410
• PubChem ID: 165779264
• Update Time: 2025-06-10

tert-butyl N-{2-2-(dimethylamino)pyridin-3-yl-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(dimethylamino)pyridin-3-yl-1-oxopropan-2-yl}carbamate
• EN300-1901743
• tert-butyl N-{2-[2-(dimethylamino)pyridin-3-yl]-1-oxopropan-2-yl}carbamate
• 2229426-09-7

• Inchi： 1S/C15H23N3O3/c1-14(2,3)21-13(20)17-15(4,10-19)11-8-7-9-16-12(11)18(5)6/h7-10H,1-6H3,(H,17,20)
• InChI Key： QZEQPGDRHNYPLD-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1=CC=CN=C1N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.17394160g/mol
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.5Ų

Additional information on tert-butyl N-{2-2-(dimethylamino)pyridin-3-yl-1-oxopropan-2-yl}carbamate

Introduction to tert-butyl N-{2-2-(dimethylamino)pyridin-3-yl-1-oxopropan-2-yl}carbamate (CAS No. 2229426-09-7)

tert-butyl N-{2-2-(dimethylamino)pyridin-3-yl-1-oxopropan-2-yl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2229426-09-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of tert-butyl N-{2-2-(dimethylamino)pyridin-3-yl-1-oxopropan-2-yl}carbamate features a combination of a pyridine ring, an amine group, and a carbamate moiety, which are known to contribute to its interactions with biological targets. The presence of the dimethylamino substituent on the pyridine ring enhances its solubility and stability, while the tert-butyl group provides steric hindrance, influencing its binding affinity and selectivity.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of tert-butyl N-{2-2-(dimethylamino)pyridin-3-yl-1-oxopropan-2-yl}carbamate make it a potential candidate for further exploration in these areas. For instance, the pyridine ring is a common pharmacophore in many bioactive molecules, and its ability to form hydrogen bonds with biological targets has been well-documented.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. By modifying its structure, researchers can fine-tune its pharmacological properties to achieve desired therapeutic effects. The carbamate group, in particular, is known for its ability to interact with hydrophobic and polar regions of proteins, making it an attractive feature for designing molecules that can bind tightly to biological targets.

Recent studies have demonstrated that derivatives of pyridine-based compounds exhibit significant activity against various disease-related enzymes and receptors. For example, modifications involving the dimethylamino group have been shown to enhance the binding affinity of small molecules to their targets. This has led to the development of several clinical candidates that are currently undergoing preclinical or clinical trials.

The tert-butyl group, while primarily used for steric stabilization, also plays a crucial role in determining the metabolic stability of the compound. By incorporating this group, chemists can influence how quickly the molecule is metabolized in vivo, which is a critical factor in drug development. The balance between metabolic stability and pharmacological activity is often a key consideration in optimizing drug candidates.

Another important aspect of tert-butyl N-{2-2-(dimethylamino)pyridin-3-yl-1-oxopropan-2-yl}carbamate is its synthetic accessibility. The presence of well-defined functional groups allows for modular synthesis, where different parts of the molecule can be modified independently without affecting other regions. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential.

The compound's potential applications extend beyond traditional pharmaceuticals. It has also shown promise in materials science and agrochemicals due to its unique chemical properties. For instance, derivatives of this compound have been explored as intermediates in the synthesis of polymers and specialty chemicals that exhibit enhanced durability or biodegradability.

In conclusion, tert-butyl N-{2-2-(dimethylamino)pyridin-3-yl-1-oxypropanalcohol 2229426 09 7 carbamate represents a fascinating molecule with diverse applications in pharmaceuticals and beyond. Its structural features make it an attractive candidate for further research and development, particularly in areas where modulating biological pathways is crucial for therapeutic intervention. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a significant role in shaping the future of drug discovery and innovation.